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Compound of Interest

Compound Name: (E)-4-(2-Ethoxyvinyl)benzonitrile
Cat. No.: B13001379
Get Quote

Compound Overview & Significance

(E)-4-(2-Ethoxyvinyl)benzonitrile (CAS: 1082604-62-3) is a para-substituted styrene
derivative characterized by an electron-withdrawing nitrile group and an electron-donating
ethoxyvinyl moiety. This "push-pull” electronic structure makes it a valuable precursor for liquid
crystals, nonlinear optical materials, and complex heterocyclic synthesis.

¢ |[UPAC Name: 4-[(E)-2-ethoxyethenyl]benzonitrile
e Molecular Formula: C

H
NO

e Molecular Weight: 173.21 g/mol

* Physical State: Colorless to pale yellow solid or oil (dependent on purity/temperature).

Synthesis Context
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Understanding the synthesis is critical for interpreting spectral impurities. Two primary routes
are employed:[1][2][3][4][5][6][7]

o Wittig Olefination: Reaction of 4-cyanobenzaldehyde with
(ethoxymethyl)triphenylphosphonium chloride.

o Key Impurity: The (Z)-isomer (cis), typically appearing as a minor component with smaller
coupling constants (

Hz).
o Heck Coupling: Palladium-catalyzed reaction of 4-bromobenzonitrile with ethyl vinyl ether.
o Key Impurity: Branched regioisomer (

-arylation product), which hydrolyzes to 4-acetylbenzonitrile.

Spectral Analysis: Nuclear Magnetic Resonance

(NMR)
H NMR Spectroscopy (400 MHz, CDCI )

The proton spectrum is defined by a distinct AA'BB' aromatic system and a trans-enol ether

vinyl system.
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Shift ( Coupling (
Position Multiplicity Integration Assignment
» PpmM) , HZ)
Ortho to -CN
Ar-H 7.56 Doublet (d) 2H 8.4
(H-3, H-5)
Ortho to -
Ar-H 7.34 Doublet (d) 2H 8.4 Vinyl (H-2, H-
6)
Vinyl-H 7.08 Doublet (d) 1H 12.8 -Vinyl (H-8,
next to O)
Vinyl-H 6.22 Doublet (d) 1H 12.8 -Vinyl (H-7,
next to Ar)
O-CH
Ether-CH 3.92 Quartet (q) 2H 7.0
-CH
O-CH
Ether-CH 1.36 Triplet (t) 3H 7.0 o

Mechanistic Insight:

o Stereochemistry: The large coupling constant (

Hz) confirms the (E)-configuration. The (Z)-isomer would exhibit
Hz.

» Electronic Effects: The nitrile group deshields the aromatic protons at 7.56 ppm. The
electron-rich oxygen atom shields the

-vinyl proton (6.22 ppm) relative to a standard styrene, but the para-cyano group pulls
electron density back, placing it downfield of unsubstituted styryl ethers (~5.8 ppm).
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C NMR Spectroscopy (100 MHz, CDCI )

The carbon spectrum confirms the functional groups and substitution pattern.

Nitrile (CN):
119.2 ppm (Characteristic weak intensity, quaternary).
e Vinyl
-C:
149.5 ppm (Deshielded by Oxygen).
e Vinyl
-C:
107.8 ppm (Shielded by resonance from Oxygen, despite Ar-CN effect).
e Aromatic C-1 (ipso to Vinyl):
140.5 ppm.
e Aromatic C-4 (ipso to CN):
109.5 ppm.
e Aromatic CH:
132.5 (C-3,5), 126.2 (C-2,6).
o Ethoxy:
64.5 (CH
), 14.6 (CH

)-
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Spectral Analysis: Infrared (IR) Spectroscopy[3][6]
[9]

The IR spectrum provides rapid confirmation of the nitrile and enol ether functionalities.
« Nitrile Stretch (

):2225 cm
(Strong, sharp). This is the diagnostic band for the cyano group.

¢ Enol Ether C=C Stretch:1635 cm

. Stronger than typical alkene stretches due to polarization by the oxygen.

e Ether C-O Stretch:1205 cm

and 1045 cm

e Aromatic C=C: 1600, 1505 cm

e C-H Stretch:; 3050 cm

(Ar-H), 2980 cm

(Aliphatic C-H).

Spectral Analysis: Mass Spectrometry (MS)
Fragmentation Pathway (El, 70 eV)

e Molecular lon (M

):m/z 173 (Base peak or high intensity).

e Fragment [M - 29]
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:m/z 144. Loss of ethyl radical (typical for ethyl ethers).
e Fragment [M - 45]

:m/z 128. Loss of ethoxy radical (

OEt), generating the 4-cyanostyryl cation.
e Fragment [M - 58]

:m/z 115. Loss of vinyl ether moiety or rearrangement.

Visualization of Structural Logic

The following diagram illustrates the correlation between the chemical structure and the
observed spectral signals.
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-~
~~
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-
-
-
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Resonance Shielding

(E)-4-(2-Ethoxyvinyl)benzonitrile Ar-H (AA'BB")
C11H11NO 0 7.56 & 7.34 ppm

Nitrile Group

IR: 2225 cm~1
13C: 119 ppm

Enol Ether
IR: 1635 cm~1 (C=C)
IR: 1205 cm~1 (C-O)

Click to download full resolution via product page

Figure 1: Spectral correlation map linking structural motifs to specific NMR and IR signals.
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Experimental Protocols
Protocol A: Verification of (E)-Stereochemistry

To distinguish the target (E)-isomer from the (Z)-impurity:

e Prepare Sample: Dissolve 5 mg of the compound in 0.6 mL CDCI

e Acquire ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-
inserted">

H NMR: Set spectral width to include 0-10 ppm. Acquire at least 16 scans.[7]
e Analyze Vinyl Region: Focus on the doublet at ~6.22 ppm.
o Pass: Coupling constant

Hz.

o Fail: Coupling constant
Hz (indicates Z-isomer).
Protocol B: GC-MS Identification
e Column: HP-5MS or equivalent (30 m x 0.25 mm).
e Method: 100°C (1 min)
20°C/min
280°C.

o Expected Retention: The (E)-isomer typically elutes slightly after the (Z)-isomer due to better
packing/planarity.

¢ Validation: Look for M

at 173 m/z.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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